Cas no 2137648-27-0 (3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2137648-27-0
• MF: C₇H₈F₄N₂O₂S
• MW: 260.209234237671
• CID: 5783202
• PubChem ID: 137949132
• Update Time: 2025-06-09

3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride
• Z2907435711
• 2137648-27-0
• EN300-728353

• Inchi： 1S/C7H8F4N2O2S/c1-4-6(16(11,14)15)5(2)13(12-4)3-7(8,9)10/h3H2,1-2H3
• InChI Key： RFYBZEUECSCNQF-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(CC(F)(F)F)C=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 260.02426132g/mol
• Monoisotopic Mass: 260.02426132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3Ų

Additional information on 3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride

Introduction to 3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride (CAS No. 2137648-27-0)

3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2137648-27-0, belongs to the pyrazole sulfonyl fluoride class, which is widely recognized for its utility in medicinal chemistry due to its versatile reactivity and structural properties. The presence of a trifluoroethyl group and a sulfonyl fluoride moiety imparts unique characteristics that make it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride functional group is particularly noteworthy as it serves as a crucial electrophile in nucleophilic substitution reactions, enabling the formation of sulfonamides and other derivatives that are prevalent in drug design. This reactivity has been leveraged in the development of novel therapeutic agents targeting a range of diseases. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development.

Recent studies have highlighted the role of 3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s ability to undergo facile functionalization allows for the creation of highly specific inhibitors that can modulate the activity of target enzymes. For instance, researchers have utilized this compound to develop inhibitors of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with immune responses and hematopoiesis.

The trifluoroethyl group in this molecule contributes to its lipophilicity, which is an important factor in drug absorption and distribution. This feature has been exploited in designing drugs that require efficient penetration across biological membranes. Additionally, the pyrazole core is known for its stability and compatibility with various functional groups, making it a preferred scaffold in medicinal chemistry.

In the realm of academic research, 3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride has been employed in the development of novel antimicrobial agents. The sulfonyl fluoride group can be converted into sulfonamides under mild conditions, which are known for their broad-spectrum antimicrobial activity. This has led to investigations into its potential use against resistant bacterial strains and fungal pathogens. The compound’s structural versatility also allows for modifications that can enhance its binding affinity to biological targets.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in oncology. By serving as a building block for more complex molecules, 3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride enables the synthesis of targeted therapies that can selectively inhibit cancer cell proliferation. Preliminary studies suggest that derivatives of this compound exhibit promising activity against various types of cancer by disrupting key signaling pathways involved in tumor growth and survival.

From a synthetic chemistry perspective, the preparation of 3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride involves multi-step reactions that highlight modern techniques in organic synthesis. The introduction of the trifluoroethyl group typically requires fluorination methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These processes underscore the importance of advanced catalytic systems in achieving high yields and purity.

The compound’s stability under various reaction conditions makes it a reliable reagent for synthetic chemists. It can be stored for extended periods without degradation and remains reactive under conditions necessary for forming carbon-carbon bonds. This reliability is crucial for large-scale synthesis and industrial applications where consistency is paramount.

In conclusion,3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl fluoride (CAS No. 2137648-27-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and reactivity. Its applications span across multiple therapeutic areas, including oncology and antimicrobial therapy. As research continues to uncover new synthetic methodologies and biological targets,this compound will undoubtedly remain at the forefront of drug discovery efforts.